Dioxosilane;oxomagnesium;hydrate
Dioxosilane;oxomagnesium;hydrate
Talc is an odorless white to grayish-white very fine crystalline powder (unctuous). Readily adheres to the skin. Nonflammable, noncombustible, and nontoxic.
Finely powdered native hydrous magnesium silicate. It is used as a dusting powder, either alone or with starch or boric acid, for medicinal and toilet preparations. It is also an excipient and filler for pills, tablets, and for dusting tablet molds. (From Merck Index, 11th ed)
Finely powdered native hydrous magnesium silicate. It is used as a dusting powder, either alone or with starch or boric acid, for medicinal and toilet preparations. It is also an excipient and filler for pills, tablets, and for dusting tablet molds. (From Merck Index, 11th ed)
Brand Name:
Vulcanchem
CAS No.:
14807-96-6
VCID:
VC0001216
InChI:
InChI=1S/3Mg.4O2Si.H2O.3O/c;;;4*1-3-2;;;;/h;;;;;;;1H2;;;
SMILES:
O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O
Molecular Formula:
Mg3(OH)2Si4O10
Mg3(Si4O10)(OH)2
H2Mg3O12Si4
Mg3(Si4O10)(OH)2
H2Mg3O12Si4
Molecular Weight:
379.27 g/mol
Dioxosilane;oxomagnesium;hydrate
CAS No.: 14807-96-6
APIs
VCID: VC0001216
Molecular Formula: Mg3(OH)2Si4O10
Mg3(Si4O10)(OH)2
H2Mg3O12Si4
Molecular Weight: 379.27 g/mol
CAS No. | 14807-96-6 |
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Product Name | Dioxosilane;oxomagnesium;hydrate |
Molecular Formula | Mg3(OH)2Si4O10 Mg3(Si4O10)(OH)2 H2Mg3O12Si4 |
Molecular Weight | 379.27 g/mol |
IUPAC Name | dioxosilane;oxomagnesium;hydrate |
Standard InChI | InChI=1S/3Mg.4O2Si.H2O.3O/c;;;4*1-3-2;;;;/h;;;;;;;1H2;;; |
Standard InChIKey | FPAFDBFIGPHWGO-UHFFFAOYSA-N |
Impurities | Impurities: dolomite; calcite; iron oxide; carbon; quartz; and manganese oxide Tremolite Commercial talc often contains other mineral contaminants including crystalline silica as well as amphibole and serpentine forms of asbestos... The upstate New York mines are contaminated with tremolite and anthophyllite. Vermont ... mining ore deposits /are/ without significant asbestos and crystalline silica contamination |
SMILES | O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O |
Canonical SMILES | O[Si](=O)[O-].O[Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Mg+2].[Mg+2].[Mg+2] |
Colorform | White to grayish-white, very fine crystalline powder Apple-green powder; luster pearly or greasy; feel greasy White powder. A layered, hydrated magnesium silicate Mono- or triclinic ... Pale-green to dark-green or greenish-gray; also white, silvery-white, grey, brownish; translucent; pearly, greasy or dull ... Commonly thin tabular crystals, up to 1 cm in width. Usually massive, fine-grained, compact; also as foliated or fibrous masses or in globular stellate groups |
Density | 2.7 to 2.8 (NTP, 1992) 2.58-3.83 2.7 g/cm³ 2.70-2.80 |
Melting Point | 1700 to 1800 °F (NTP, 1992) 900-1000 °C 1700-1800°F 1652°F to 1832°F |
Physical Description | Talc is an odorless white to grayish-white very fine crystalline powder (unctuous). Readily adheres to the skin. Nonflammable, noncombustible, and nontoxic. DryPowder; DryPowder, Liquid; DryPowder, WetSolid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid, Liquid WHITE POWDER. Odorless, white powder. |
Description | Talc is an odorless white to grayish-white very fine crystalline powder (unctuous). Readily adheres to the skin. Nonflammable, noncombustible, and nontoxic. Finely powdered native hydrous magnesium silicate. It is used as a dusting powder, either alone or with starch or boric acid, for medicinal and toilet preparations. It is also an excipient and filler for pills, tablets, and for dusting tablet molds. (From Merck Index, 11th ed) |
Shelf Life | High resistance to acids, alkalies and heat. |
Solubility | less than 1 mg/mL at 70° F (NTP, 1992) Insol in water, cold acids or in alkalies Sparingly soluble in acetone, slightly soluble in methanol and isopropyl acetate, very slightly soluble in ethanol, practically insoluble in octanol, and insoluble in water. Solubility in water: none Insoluble |
Synonyms | steatite steatite (Mg3H2(SiO3)4) |
Vapor Pressure | 0 mm Hg at 68 °F Essentially (NTP, 1992) 0 mmHg (approx) |
PubChem Compound | 16211421 |
Last Modified | Dec 23 2021 |
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